Methyl 3-[(dimethylamino)methyl]-5-fluorobenzoate

• CAS RN: 1379375-31-1
• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23
• IUPAC Name: methyl 3-[(dimethylamino)methyl]-5-fluorobenzoate
• InChI: InChI=1S/C11H14FNO2/c1-13(2)7-8-4-9(11(14)15-3)6-10(12)5-8/h4-6H,7H2,1-3H3
• InChI Key: IPTRSHABQPISRP-UHFFFAOYSA-N
• SMILES: CN(C)CC1=CC(=CC(=C1)F)C(=O)OC

Description

Methyl 3-[(dimethylamino)methyl]-5-fluorobenzoate is a useful research compound. Its molecular formula is C11H14FNO2 and its molecular weight is 211.23. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.0M dimethylamine in THF (3.24 mL, 6.48 mmol) was added methylene chloride (2 mL) and methyl 3-(bromomethyl)-5-fluorobenzoate (0.200 g, 0.810 mmol from Step 2). The reaction was heated in a sealed reaction vessel in an oil bath held at 60° C. for 2 hours. Solvent and excess reagent were removed in vacuo and the residue was subjected to flash chromatography, eluting with a gradient from 0-20% MeOH in DCM containing some NH4OH (50 mg, 29%). 1H NMR (300 MHz, CDCl3): δ 7.80-7.77 (m, 1H), 7.62 (ddd, 1H), 7.29 (ddd, 1H), 3.90 (s, 3H), 3.53 (s, 2H), 2.29 (s, 6H); 19F NMR (282 MHz, CDCl3): δ−113.10 (t, 1F); LCMS (M+H)+: 212.1.